Cas no 1558146-00-1 (3-(3,3-Difluorocyclohexyl)propanoic acid)

• Product Name: 3-(3,3-Difluorocyclohexyl)propanoic acid
• CAS No: 1558146-00-1
• MF: C₉H₁₄F₂O₂
• MW: 192.203070163727
• CID: 5692521
• PubChem ID: 84023573
• Update Time: 2025-08-03

3-(3,3-Difluorocyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1457237
• 3-(3,3-difluorocyclohexyl)propanoicacid
• 1558146-00-1
• 3-(3,3-difluorocyclohexyl)propanoic acid
• CID 84023573
• Cyclohexanepropanoic acid, 3,3-difluoro-
• 3-(3,3-Difluorocyclohexyl)propanoic acid

• Inchi： 1S/C9H14F2O2/c10-9(11)5-1-2-7(6-9)3-4-8(12)13/h7H,1-6H2,(H,12,13)
• InChI Key： QFFFJFXPCJLIHC-UHFFFAOYSA-N
• SMILES： FC1(CCCC(CCC(=O)O)C1)F

Computed Properties

• Exact Mass: 192.09618601g/mol
• Monoisotopic Mass: 192.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 280.5±10.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Additional information on 3-(3,3-Difluorocyclohexyl)propanoic acid

Professional Introduction to 3-(3,3-Difluorocyclohexyl)propanoic Acid (CAS No. 1558146-00-1)

3-(3,3-Difluorocyclohexyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1558146-00-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and advanced materials. The presence of difluorocyclohexyl and propanoic acid functional groups imparts distinct chemical properties that make it a valuable candidate for further exploration.

The molecular structure of 3-(3,3-Difluorocyclohexyl)propanoic acid consists of a cyclohexane ring substituted with two fluorine atoms at the 3-position, attached to a propanoic acid moiety. This configuration results in a molecule with enhanced stability and reactivity, making it suitable for diverse chemical transformations. The difluorocyclohexyl group, in particular, is known for its ability to influence electronic properties and metabolic pathways, which has been leveraged in the design of bioactive molecules.

In recent years, there has been a growing interest in the synthesis and application of fluorinated compounds due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms into organic molecules often enhances their binding affinity to biological targets, improves metabolic stability, and extends their half-life in vivo. 3-(3,3-Difluorocyclohexyl)propanoic acid exemplifies this trend, as its structural framework allows for the development of derivatives with tailored biological activities.

One of the most compelling aspects of 3-(3,3-Difluorocyclohexyl)propanoic acid is its potential in drug discovery. Researchers have utilized this compound as a building block for synthesizing novel heterocyclic compounds that exhibit inhibitory effects on various enzymes and receptors. For instance, derivatives of this molecule have shown promise in targeting enzymes involved in inflammatory pathways, making them candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The unique combination of fluorine atoms and the cyclohexyl ring provides a scaffold that can be modified to optimize pharmacological properties.

The synthesis of 3-(3,3-Difluorocyclohexyl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and fluorochemical transformations, are employed to construct the desired molecular framework. The use of palladium-catalyzed reactions has been particularly effective in introducing fluorine atoms into the cyclohexane ring while maintaining high selectivity and yield. These synthetic strategies highlight the compound's significance as a precursor in fine chemical manufacturing.

Beyond its pharmaceutical applications, 3-(3,3-Difluorocyclohexyl)propanoic acid has found utility in materials science. The presence of fluorine atoms imparts thermal stability and chemical resistance to polymers and coatings derived from this compound. Such materials are increasingly being used in high-performance applications where durability and resistance to environmental factors are critical. The ability to fine-tune the properties of these materials by modifying the structure of 3-(3,3-Difluorocyclohexyl)propanoic acid opens up new possibilities for innovation in industrial chemistry.

The biological activity of derivatives of 3-(3,3-Difluorocyclohexyl)propanoic acid has been extensively studied in recent years. Preclinical studies have demonstrated that certain analogs exhibit potent inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2), which is a key target in the development of anti-inflammatory drugs. Additionally, modifications to the molecule have led to compounds with antimicrobial properties, suggesting potential applications in combating drug-resistant pathogens. These findings underscore the importance of this compound as a versatile tool in medicinal chemistry.

The future prospects for 3-(3,3-Difluorocyclohexyl)propanoic acid are vast and multifaceted. As research continues to uncover new synthetic routes and applications, this compound is expected to play an increasingly significant role in both academic research and industrial development. Collaborative efforts between chemists, biologists, and material scientists will be essential in realizing its full potential across multiple domains.

In conclusion, 3-(3,3-Difluorocyclohexyl)propanoic acid (CAS No. 1558146-00-1) is a remarkable compound with a unique structure that offers numerous opportunities for innovation. Its applications span pharmaceuticals, materials science, and beyond, making it a cornerstone of modern chemical research. As advancements are made in synthetic methodologies and biological understanding，the utility of this compound will undoubtedly expand，contributing significantly to scientific progress.